Cas no 600716-78-7 (Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI))

Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI) is a specialized organic compound featuring a cyano group adjacent to an ethyl-substituted benzeneacetic acid ethyl ester. This structure imparts reactivity useful in synthetic organic chemistry, particularly in the formation of intermediates for pharmaceuticals, agrochemicals, and fine chemicals. The presence of the cyano group enhances electrophilic character, facilitating nucleophilic addition reactions, while the ethyl ester moiety offers stability and solubility in organic solvents. Its well-defined molecular architecture makes it a valuable building block for constructing complex molecules. The compound is typically handled under controlled conditions due to its functional group sensitivity, ensuring optimal performance in synthetic applications.
Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI) structure
600716-78-7 structure
Product Name:Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI)
CAS No:600716-78-7
MF:C13H15NO2
MW:217.263703584671
MDL:MFCD28164328
CID:1022796
PubChem ID:45095279
Update Time:2025-10-31

Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI)
    • Ethyl cyano(2-ethylphenyl)acetate
    • DTXSID201232650
    • Benzeneacetic acid, I+/--cyano-2-ethyl-, ethyl ester
    • ethyl 2-cyano-2-(2-ethylphenyl)acetate
    • SCHEMBL5568981
    • 600716-78-7
    • MDL: MFCD28164328
    • Inchi: 1S/C13H15NO2/c1-3-10-7-5-6-8-11(10)12(9-14)13(15)16-4-2/h5-8,12H,3-4H2,1-2H3
    • InChI Key: UEHBXIDBYDPONT-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C#N)C1C=CC=CC=1CC)=O

Computed Properties

  • Exact Mass: 217.110278721g/mol
  • Monoisotopic Mass: 217.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.1Ų

Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D567153-5g
Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI)
600716-78-7 95%
5g
$995 2024-08-03
eNovation Chemicals LLC
D567153-5g
Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI)
600716-78-7 95%
5g
$995 2025-02-27
eNovation Chemicals LLC
D567153-5g
Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI)
600716-78-7 95%
5g
$995 2025-02-25

Additional information on Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI)

Introduction to Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI) and Its Significance in Modern Chemical Research

Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI) is a compound with the CAS number 600716-78-7, which has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various scientific applications, particularly in the development of novel pharmaceuticals and agrochemicals. The presence of both cyano and ester functional groups makes it a versatile intermediate, facilitating diverse chemical transformations that are essential for synthetic chemistry.

The compound's molecular structure, featuring a benzene ring substituted with an acetic acid derivative and an ethyl group, along with a cyano group at the alpha position, contributes to its reactivity and utility. This specific arrangement allows for multiple pathways in organic synthesis, making it a valuable building block for more complex molecules. The ethyl ester moiety further enhances its versatility by providing a site for further functionalization, enabling chemists to tailor its properties for specific applications.

In recent years, there has been growing interest in exploring the potential of this compound in drug discovery. The cyano group, known for its ability to participate in nucleophilic addition reactions, can be strategically incorporated into pharmacophores to enhance binding affinity and selectivity. This feature has been leveraged in the design of novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of benzeneacetic acid with cyano substituents exhibit promising antimicrobial properties, making them attractive candidates for developing new antibiotics.

Moreover, the ethyl ester group provides a convenient handle for further chemical modifications, such as hydrolysis or transesterification, which can be used to introduce different functional groups or alter the physical properties of the molecule. These modifications are crucial in fine-tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates. The ability to modify both the cyano and ester groups allows for a high degree of customization, enabling researchers to optimize the compound's biological activity and reduce potential side effects.

Recent advancements in synthetic methodologies have also highlighted the importance of Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI) as a key intermediate. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups onto the benzene ring, expanding the compound's utility in constructing more complex molecular architectures. These reactions often proceed with high efficiency and selectivity, making them ideal for large-scale synthesis.

The pharmaceutical industry has been particularly interested in exploring the potential of this compound as a precursor for active pharmaceutical ingredients (APIs). By leveraging its structural features, researchers have been able to develop novel compounds with improved efficacy and reduced toxicity. For example, derivatives of this compound have shown promise in treating neurological disorders by modulating neurotransmitter activity. The ability to fine-tune its properties through strategic functionalization has made it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI) has found utility in agrochemical research. Its structural features make it an effective intermediate for synthesizing herbicides and pesticides that target specific enzymatic pathways in plants and pests. By modifying its functional groups, chemists can develop compounds that are more selective and environmentally friendly compared to traditional agrochemicals.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common starting materials include benzaldehyde derivatives and cyanoacetic esters, which undergo various transformations such as condensation reactions followed by esterification. Advanced spectroscopic techniques like NMR and mass spectrometry are employed to monitor reaction progress and confirm the identity of intermediates.

The growing demand for sustainable synthetic methods has also spurred interest in developing greener processes for producing Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI). Researchers are exploring biocatalytic routes that utilize enzymes or whole cells as catalysts to facilitate key transformations under mild conditions. These methods not only improve efficiency but also reduce waste generation, aligning with global efforts towards green chemistry principles.

In conclusion, Benzeneacetic acid, alpha-cyano-2-ethyl-, ethyl ester (9CI) is a versatile compound with significant potential in various fields of chemical research. Its unique structural features enable diverse applications in drug discovery, agrochemical development, and synthetic chemistry. As scientific understanding continues to evolve, this compound is likely to play an even greater role in advancing our capabilities in creating innovative chemical solutions.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.